trans-3-Bromo-beta-nitrostyrene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of trans-3-Bromo-beta-nitrostyrene derivatives can be efficiently carried out using K3PO4 as a catalyst in the presence of N-bromoacetamide (NBA) as a nitrogen and bromine source. This method has been shown to produce bromoamines from beta-nitrostyrene derivatives with good to excellent yields under mild conditions, highlighting a straightforward and regiospecific protocol for aminobromination reactions (Chen et al., 2010).
Molecular Structure Analysis
The molecular structure and electronic properties of trans-β-nitrostyrene derivatives have been analyzed through their infrared and ultraviolet spectra. These analyses correlate the stereochemical configuration of the molecules with their electronic properties, helping to distinguish between cis- and trans-isomers. Such structural insights are crucial for understanding the reactivity and stability of these compounds under various conditions (Watarai et al., 1967).
Scientific Research Applications
Biocide Use in Paper and Pulp Mills
trans-3-Bromo-beta-nitrostyrene has been identified as a wide-spectrum biocide, primarily utilized as a fungicide in paper and pulp mill operations. It combats the formation of slime, a significant issue in these industries. The substance has undergone toxicity studies, which include evaluation of hematology, clinical chemistry, and histopathology. These studies also explore its genetic toxicity and its absorption, distribution, metabolism, and excretion in animal models (Toxicity report series, 1994).
Catalytic Applications
trans-3-Bromo-beta-nitrostyrene has been used in K3PO4-catalyzed aminobromination reactions. These reactions have proven to be efficient and regiospecific, yielding bromoamines in good to excellent yields. This process demonstrates the compound's utility in facilitating specific chemical reactions (Chen et al., 2010).
Synthesis of Carbocycles
This chemical is instrumental in the one-pot synthesis of five- or six-membered carbocycles. It plays a key role in intramolecular cycloadditions, which are essential in creating various cyclic structures. These syntheses contribute to the development of new materials and compounds for further research and applications (Liu et al., 1999).
Mechanism of Action
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation (H315) and serious eye irritation (H319). It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
properties
IUPAC Name |
1-bromo-3-[(E)-2-nitroethenyl]benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO2/c9-8-3-1-2-7(6-8)4-5-10(11)12/h1-6H/b5-4+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWHBBZILZXZIBO-SNAWJCMRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C=C[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)/C=C/[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
trans-3-Bromo-beta-nitrostyrene | |
CAS RN |
115665-95-7 |
Source
|
Record name | Trans-3-bromo-β-nitrostyrene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.